Diethyl 5-(2,5-dimethyl-3-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetyl)-1H-pyrrol-1-yl)isophthalate
Diethyl 5-(2,5-dimethyl-3-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetyl)-1H-pyrrol-1-yl)isophthalate
Brand Name:
Vulcanchem
CAS No.:
503432-12-0
VCID:
VC0383315
InChI:
InChI=1S/C27H27N5O5S/c1-5-36-25(34)19-13-20(26(35)37-6-2)15-22(14-19)31-17(3)12-23(18(31)4)24(33)16-38-27-28-29-30-32(27)21-10-8-7-9-11-21/h7-15H,5-6,16H2,1-4H3
SMILES:
CCOC(=O)C1=CC(=CC(=C1)N2C(=CC(=C2C)C(=O)CSC3=NN=NN3C4=CC=CC=C4)C)C(=O)OCC
Molecular Formula:
C27H27N5O5S
Molecular Weight:
533.6g/mol
Diethyl 5-(2,5-dimethyl-3-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetyl)-1H-pyrrol-1-yl)isophthalate
CAS No.: 503432-12-0
Main Products
VCID: VC0383315
Molecular Formula: C27H27N5O5S
Molecular Weight: 533.6g/mol
| CAS No. | 503432-12-0 |
|---|---|
| Product Name | Diethyl 5-(2,5-dimethyl-3-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetyl)-1H-pyrrol-1-yl)isophthalate |
| Molecular Formula | C27H27N5O5S |
| Molecular Weight | 533.6g/mol |
| IUPAC Name | diethyl 5-[2,5-dimethyl-3-[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate |
| Standard InChI | InChI=1S/C27H27N5O5S/c1-5-36-25(34)19-13-20(26(35)37-6-2)15-22(14-19)31-17(3)12-23(18(31)4)24(33)16-38-27-28-29-30-32(27)21-10-8-7-9-11-21/h7-15H,5-6,16H2,1-4H3 |
| Standard InChIKey | OJNPIFRKKATXLB-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC(=CC(=C1)N2C(=CC(=C2C)C(=O)CSC3=NN=NN3C4=CC=CC=C4)C)C(=O)OCC |
| Canonical SMILES | CCOC(=O)C1=CC(=CC(=C1)N2C(=CC(=C2C)C(=O)CSC3=NN=NN3C4=CC=CC=C4)C)C(=O)OCC |
| PubChem Compound | 2241099 |
| Last Modified | Nov 11 2021 |
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